1-[1-(biphenyl-4-yl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(4-methylpiperidin-1-yl)ethanone

• Molecular Formula: C26H30N2O
• Molecular Weight: 386.5 g/mol
• IUPAC Name: 1-[2,5-dimethyl-1-(4-phenylphenyl)pyrrol-3-yl]-2-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C26H30N2O/c1-19-13-15-27(16-14-19)18-26(29)25-17-20(2)28(21(25)3)24-11-9-23(10-12-24)22-7-5-4-6-8-22/h4-12,17,19H,13-16,18H2,1-3H3
• InChI Key: KAHDLKFUFHHVPX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(=O)C2=C(N(C(=C2)C)C3=CC=C(C=C3)C4=CC=CC=C4)C

Description

This compound features a biphenyl-4-yl group attached to a 2,5-dimethylpyrrole core, linked via a ketone to a 4-methylpiperidine moiety. Key structural elements include:

• Biphenyl group: Enhances hydrophobic interactions and π-π stacking in target binding.
• 2,5-Dimethylpyrrole: Stabilizes the planar aromatic system, influencing steric and electronic properties.
• 4-Methylpiperidine: Modifies solubility and blood-brain barrier penetration compared to unsubstituted piperidines or piperazines.

Preparation Methods

The synthesis of 1-[1-(biphenyl-4-yl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(4-methylpiperidin-1-yl)ethanone typically involves multi-step organic reactions. The synthetic route may include:

Formation of the Biphenyl Group: This can be achieved through a Suzuki coupling reaction between a halogenated benzene and a boronic acid derivative.

Synthesis of the Pyrrole Ring: The pyrrole ring can be synthesized via a Paal-Knorr synthesis, where a 1,4-dicarbonyl compound reacts with ammonia or an amine.

Attachment of the Piperidine Moiety: The piperidine group can be introduced through a nucleophilic substitution reaction.

Final Assembly: The final step involves coupling the biphenyl, pyrrole, and piperidine intermediates under specific conditions to form the target compound.

Industrial production methods would likely optimize these steps for scalability, focusing on yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

1-[1-(biphenyl-4-yl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(4-methylpiperidin-1-yl)ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert ketones to alcohols.

Substitution: The compound can undergo electrophilic or nucleophilic substitution reactions, depending on the functional groups present.

Common reagents and conditions for these reactions include acidic or basic environments, specific solvents, and controlled temperatures. The major products formed depend on the reaction type and conditions.

Scientific Research Applications

1-[1-(biphenyl-4-yl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(4-methylpiperidin-1-yl)ethanone has several scientific research applications:

Medicinal Chemistry: The compound’s structure suggests potential as a pharmacophore in drug design, particularly for targeting neurological pathways.

Material Science: Its unique structural properties may be useful in developing new materials with specific electronic or optical characteristics.

Biological Studies: The compound can be used in studies to understand its interaction with biological molecules and its potential effects on cellular processes.

Mechanism of Action

The mechanism of action of 1-[1-(biphenyl-4-yl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(4-methylpiperidin-1-yl)ethanone involves its interaction with specific molecular targets. The biphenyl group may facilitate binding to hydrophobic pockets in proteins, while the pyrrole and piperidine rings could interact with various receptors or enzymes. These interactions can modulate biological pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Variations and Pharmacological Targets

The compound is compared to three classes of analogs (Table 1):

Table 1: Structural and Pharmacological Comparison

Compound Name	Aryl Substituent	Amine Moiety	Biological Target/Activity	Key Findings
Target Compound: 1-[1-(Biphenyl-4-yl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(4-methylpiperidin-1-yl)ethanone	Biphenyl-4-yl	4-Methylpiperidine	Hypothesized CNS activity (based on QPlogBB*)	Predicted enhanced BBB penetration due to 4-methylpiperidine
1-(Biphenyl-4-yl)-2-[4-(2-methoxyphenyl)-piperazin-1-yl]ethanone	Biphenyl-4-yl	Piperazine	Antipsychotic (anti-dopaminergic/serotonergic)	Lower catalepsy induction; QPlogBB and electron affinity critical for activity
IU1: 1-[1-(4-Fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(pyrrolidin-1-yl)ethanone	4-Fluorophenyl	Pyrrolidine	USP14 inhibition, proteasome enhancement	Enhances proteasome activity; molecular weight = 300.37
IU1-47: 1-(1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-(piperidin-1-yl)ethanone	4-Chlorophenyl	Piperidine	Tau elimination in neurons	Synthesized via Paal-Knorr condensation; 89.8% yield

*QPlogBB: Predicted brain/blood partition coefficient.

Structure-Activity Relationships (SAR)

• Halogenated phenyl (IU1, IU1-47): Electron-withdrawing groups (F, Cl) enhance electronic affinity and metabolic stability .
• Amine Moieties: 4-Methylpiperidine (target compound): Methyl substitution likely improves BBB permeability compared to piperidine or pyrrolidine .

Pharmacokinetic and Physicochemical Properties

Table 2: Physicochemical Comparison

Compound	Molecular Formula	Molecular Weight	logP* (Predicted)	Solubility (Predicted)
Target Compound	C27H30N2O	398.54	~4.2	Low (hydrophobic core)
1-(Biphenyl-4-yl)-2-[4-(2-methoxyphenyl)-piperazin-1-yl]ethanone	C25H25N3O2	399.49	~3.8	Moderate
IU1	C18H21FN2O	300.37	~3.1	Moderate
IU1-47	C18H21ClN2O	316.83	~3.5	Low

*logP: Partition coefficient (octanol/water).